5-Methyl-thiophene-3-sulfonic acid amide

• Molecular Formula: C5H7NO2S2
• Molecular Weight: 177.2 g/mol
• IUPAC Name: 5-methylthiophene-3-sulfonamide
• InChI: InChI=1S/C5H7NO2S2/c1-4-2-5(3-9-4)10(6,7)8/h2-3H,1H3,(H2,6,7,8)
• InChI Key: QSLCKXCMCABZSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)S(=O)(=O)N

Description

5-Methyl-thiophene-3-sulfonic acid amide is a useful research compound. Its molecular formula is C5H7NO2S2 and its molecular weight is 177.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the above prepared 5-methyl-thiophene-3-sulfonic acid lithium salt (1.100 g, 6.03 mmol) in 5.0 ml of water was added 0.792 g of sodium acetate (1.6 eq.) and 1.024 g of hydroxylamine-O-sulfonic acid (1.5 eq.), and this mixture was stirred for 2 h at room temperature. HPLC showed complete conversion to the product. The reaction mixture was then partitioned between ethyl acetate and water, the layers were separated, the organic phase was washed with citric acid (10% in water), water and brine, dried over sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica column chromatography (SiO2, hexane/ethyl acetate), to yield finally 0.745 g of the title compound as light yellow solid of mp. 105-106.5° C.